5-ethoxy-2-methyl-N-[4-(N-methylacetamido)phenyl]-1-benzofuran-3-carboxamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-5-ethoxy-2-methyl-1-benzofuran-3-carboxamide
• InChI: InChI=1S/C21H22N2O4/c1-5-26-17-10-11-19-18(12-17)20(13(2)27-19)21(25)22-15-6-8-16(9-7-15)23(4)14(3)24/h6-12H,5H2,1-4H3,(H,22,25)
• InChI Key: KCWFXPTWXNRSDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)OC(=C2C(=O)NC3=CC=C(C=C3)N(C)C(=O)C)C
• Molecular Formula: C21H22N2O4
• Molecular Weight: 366.4 g/mol

Description

5-ethoxy-2-methyl-N-[4-(N-methylacetamido)phenyl]-1-benzofuran-3-carboxamide (EMNMBF) is an organic compound with a wide range of applications in scientific research and industrial processes. It is a derivative of benzofuran, a heterocyclic compound with a five-membered ring, and is composed of a nitrogen, oxygen, and carbon atoms. EMNMBF has been studied for its potential uses in the synthesis of pharmaceuticals and other organic compounds, as well as its ability to act as a catalyst for certain reactions. In addition, EMNMBF has been studied for its biochemical and physiological effects, as well as its potential applications in lab experiments.

Scientific Research Applications

5-ethoxy-2-methyl-N-[4-(N-methylacetamido)phenyl]-1-benzofuran-3-carboxamide is a versatile compound with many potential applications in scientific research. It has been studied for its potential uses in the synthesis of pharmaceuticals and other organic compounds. It has also been studied for its ability to act as a catalyst for certain reactions, such as the Biginelli reaction and the Ugi-Smiles reaction. In addition, this compound has been studied for its potential applications in lab experiments, such as the synthesis of novel compounds and the study of biochemical and physiological processes.

Mechanism of Action

The exact mechanism of action of 5-ethoxy-2-methyl-N-[4-(N-methylacetamido)phenyl]-1-benzofuran-3-carboxamide is not yet fully understood. However, it is believed to act as a catalyst for certain reactions, such as the Biginelli reaction and the Ugi-Smiles reaction. It is also believed to interact with certain enzymes, such as cytochrome P450, and to affect the activity of certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to interact with certain enzymes, such as cytochrome P450, and to affect the activity of certain biochemical pathways. In addition, this compound has been studied for its potential effects on the nervous system, as well as its potential ability to act as an anti-inflammatory and anti-cancer agent.

Advantages and Limitations for Lab Experiments

5-ethoxy-2-methyl-N-[4-(N-methylacetamido)phenyl]-1-benzofuran-3-carboxamide is a versatile compound with many potential applications in lab experiments. It has been studied for its potential uses in the synthesis of novel compounds, as well as its ability to act as a catalyst for certain reactions. However, there are also some limitations to the use of this compound in lab experiments. For example, the Ugi reaction is a complex reaction that requires a large amount of time and energy to complete. Additionally, the reaction is highly sensitive to temperature and humidity, and can easily be disrupted if not carefully monitored.

Future Directions

The potential future directions for 5-ethoxy-2-methyl-N-[4-(N-methylacetamido)phenyl]-1-benzofuran-3-carboxamide are numerous. Further research is needed to fully understand its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other organic compounds. Additionally, further research is needed to explore the potential of this compound as a catalyst for certain reactions, as well as its potential applications in lab experiments. Finally, further research is needed to explore the potential of this compound as an anti-inflammatory and anti-cancer agent.

Synthesis Methods

5-ethoxy-2-methyl-N-[4-(N-methylacetamido)phenyl]-1-benzofuran-3-carboxamide can be synthesized using several different methods. One of the most common methods is the Ugi reaction, which is a multicomponent reaction involving the reaction of an aldehyde, an amine, an isocyanide, and an acid. This reaction is typically carried out in a solvent such as ethanol or acetonitrile, and yields this compound in high yields. Other methods of synthesizing this compound include the Biginelli reaction, the Passerini reaction, and the Ugi-Smiles reaction.